Cas no 852180-60-0 (4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde)

• Product name: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde
• CAS No: 852180-60-0
• MF: C₁₀H₈N₂O₂
• MW: 188.18272
• MDL: MFCD07772818
• CID: 69001
• PubChem ID: 7164589

4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde
• DTXSID20428186
• CS-0314516
• J-513597
• FT-0644957
• A841260
• SCHEMBL3147788
• 852180-60-0
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzaldehyde, AldrichCPR
• AKOS005171255
• MFCD07772818
• STK500800
• DB-056858
• ALBB-004204

• MDL： MFCD07772818
• Inchi： 1S/C10H8N2O2/c1-7-11-10(12-14-7)9-4-2-8(6-13)3-5-9/h2-6H,1H3
• InChI Key： BJICSBRPQDVEHP-UHFFFAOYSA-N
• SMILES： CC1=NC(=NO1)C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.238
• Melting Point: 115ºC
• Boiling Point: 354.3°C at 760 mmHg
• Flash Point: 168.1°C
• Refractive Index: 1.584
• PSA: 55.99000
• LogP: 1.85750

4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzaldehyde Security Information

• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22: do not breathe dust. S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles